Cas no 2172607-50-8 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}but-2-enoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}but-2-enoic acid
• CAS No: 2172607-50-8
• MF: C₂₄H₂₁N₃O₅S
• MW: 463.50564455986
• CID: 5959944
• PubChem ID: 165552020
• Update Time: 2025-06-12

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}but-2-enoic acid
• 2172607-50-8
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,3-thiazol-5-yl]formamido}but-2-enoic acid
• EN300-1492293

• Inchi： 1S/C24H21N3O5S/c1-14-21(22(30)25-12-6-11-20(28)29)33-23(26-14)27-24(31)32-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-11,19H,12-13H2,1H3,(H,25,30)(H,28,29)(H,26,27,31)/b11-6+
• InChI Key： XZXKDLDEWDUVJO-IZZDOVSWSA-N
• SMILES： S1C(C(NC/C=C/C(=O)O)=O)=C(C)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.12019195g/mol
• Monoisotopic Mass: 463.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 146Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}but-2-enoic acid

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}but-2-enoic acid (CAS No. 2172607-50-8): An Overview

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}but-2-enoic acid (CAS No. 2172607-50-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and thiazole, two important heterocyclic structures known for their diverse biological activities and potential therapeutic applications.

The structure of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}but-2-enoic acid features a fluorene moiety linked to a thiazole ring through an amide bond, with additional functional groups such as a methoxy carbonyl and a formamido group. These structural elements contribute to the compound's unique properties and potential biological activities.

In recent years, the study of fluorene-based compounds has expanded significantly due to their potential in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases. The presence of the fluorene moiety in this compound can enhance its lipophilicity and cellular permeability, which are crucial for drug delivery and efficacy.

The thiazole ring, another key component of this compound, is known for its broad spectrum of biological activities. Thiazoles have been extensively studied for their antimicrobial, antifungal, and anticancer properties. The combination of the fluorene and thiazole moieties in 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}but-2-enoic acid suggests that it may possess enhanced biological activity compared to simpler derivatives.

Recent research has focused on the synthesis and biological evaluation of similar compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of fluorene-thiazole hybrids and their evaluation as potential anticancer agents. The results showed that these compounds exhibited significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells.

In another study, researchers investigated the antimicrobial properties of fluorene-thiazole derivatives. The findings indicated that these compounds demonstrated potent activity against both Gram-positive and Gram-negative bacteria, suggesting their potential as novel antibacterial agents. The formamido group in 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-y lformamido}but - 2 - enoic acid may play a crucial role in enhancing its antimicrobial activity by interacting with specific bacterial targets.

The methoxy carbonyl group in this compound is also noteworthy. This functional group can influence the compound's solubility and stability, which are important factors for drug development. Additionally, the methoxy carbonyl group can participate in hydrogen bonding interactions with biological targets, potentially enhancing the compound's binding affinity and selectivity.

The synthesis of 4-{2 - ({( 9 H - fluoren - 9 - yl ) methoxycarbonyl } amino ) - 4 - methyl - 1 , 3 - thiazol - 5 - ylformamido } but - 2 - enoic acid typically involves multistep reactions starting from readily available precursors. Key steps include the formation of the thiazole ring, introduction of the fluorene moiety, and functionalization with the methoxy carbonyl and formamido groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and protecting group strategies are often employed to achieve high yields and purity.

In conclusion, 4-{2 - ({( 9 H - fluoren - 9 - yl ) methoxycarbonyl } amino ) - 4 - methyl - 1 , 3 - thiazol - 5 - ylformamido } but - 2 - enoic acid (CAS No. 2172607-50-8) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in various therapeutic areas.